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Abstract
Pigment Yellow 139 (PY139), an isoindoline-based organic compound, is a high-performance

pigment widely utilized in industrial applications for its exceptional stability and vibrant color.[1]

[2][3] Several commercial suppliers have recently categorized PY139 as a "biological dye and

indicator," sparking interest in its potential for life science research.[4][5] This technical guide

provides a comprehensive review of the existing data on Pigment Yellow 139, evaluates its

potential as a biological dye and indicator based on its known properties and the activities of

related compounds, and offers a roadmap for its scientific validation in biological applications.

While direct evidence in biological systems is scarce, its inherent fluorescence, high

photostability, and low toxicity profile suggest a promising, yet unexplored, frontier in cellular

imaging and sensing.

Introduction
Pigment Yellow 139, also known by its Colour Index name C.I. 56298, is a synthetic organic

pigment belonging to the isoindoline class.[1][2] Its molecular structure imparts significant

stability, making it resistant to heat, light, and various chemical agents.[3][6][7] These

properties have cemented its role in demanding industrial applications, including automotive

coatings, plastics, and high-grade printing inks.[3][6][7]
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The classification of PY139 as a "biological dye and indicator" by several chemical vendors is

intriguing.[4][5] However, a thorough review of the scientific literature reveals a significant gap;

there are no published studies detailing its use for cell staining, as a fluorescent probe in a

biological context, or as a quantitative biological indicator. This guide aims to bridge this gap by

consolidating the available physicochemical and toxicological data and framing it within the

context of biological research. We will explore the potential of PY139 by examining the

properties of the broader isoindoline chemical family, which has shown promise in the

development of fluorescent probes for cell and tissue imaging.[8][9][10]

Physicochemical and Photophysical Properties
The suitability of any compound for biological imaging or sensing is fundamentally dependent

on its physical, chemical, and photophysical characteristics. While most available data for

PY139 pertains to its use as a solid pigment, it provides a critical foundation for predicting its

behavior in biological systems.

One recent study on the artificial aging of pigments has confirmed that PY139 is not only highly

photostable but also exhibits characteristic luminescence. The study identified a maximum

fluorescence emission at 572 nm when excited at 530 nm, providing the first concrete evidence

of its potential as a fluorophore.[11] Some commercial sources also claim it changes color with

pH, a critical property for an indicator, though quantitative data on the pKa or effective range is

not publicly available.[12][13]

The following tables summarize the available quantitative data for Pigment Yellow 139.

Table 1: General and Physical Properties
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Property Value Source(s)

Chemical Name
5,5'-(1H-Isoindole-1,3(2H)-

diylidene)dibarbituric acid
[1][3]

C.I. Name Pigment Yellow 139 [1][2]

C.I. Number 56298 [1][2]

CAS Number 36888-99-0 [1]

Molecular Formula C₁₆H₉N₅O₆ [1]

Molecular Weight 367.27 g/mol [12][14]

Appearance
Yellow to reddish-yellow

powder
[12][15]

Density 1.6 - 1.742 g/cm³ [1][2]

Solubility

Virtually insoluble in water;

Soluble in some organic

solvents

[1][12][13]

pH Value (in suspension) 5.0 - 7.0 [2][6][15]

Oil Absorption 35 - 50 g/100g [2][6][16]

Table 2: Photophysical Properties
Property Value Source(s)

Excitation Maximum (λex) 530 nm [11]

Emission Maximum (λem) 572 nm [11]

Absorption Maximum (λabs) 595 nm (in organic solvent) [12][13]

Photostability
Excellent (Lightfastness rating

of 7-8 on a scale of 8)
[6][7][14]

Table 3: Resistance and Fastness Properties
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Property Rating/Value Source(s)

Heat Resistance Stable up to 250-280 °C [6][7][15]

Acid Resistance Excellent (Rating 5/5) [6][15]

Alkali Resistance
Good to Excellent (Rating 4-

5/5)
[6][15]

Solvent Resistance (Ethanol,

MEK, etc.)
Excellent (Rating 5/5) [2]

Migration Resistance (in PVC) Excellent (Rating 5/5) [2]

Toxicology and Biocompatibility Assessment
A primary consideration for any compound intended for biological use, particularly in live-cell

imaging, is its cytotoxicity and overall biocompatibility. Toxicological data for Pigment Yellow
139, derived from safety data sheets for its industrial use, indicates a low acute toxicity profile.

Acute Oral Toxicity: LD50 > 10,000 mg/kg in rats, suggesting it is virtually nontoxic after a

single ingestion.[17]

Skin and Eye Irritation: Non-irritant in rabbit studies.[18]

Sensitization: Not found to be a skin sensitizer.[18]

While these findings are encouraging, they do not constitute a comprehensive biocompatibility

assessment for in vitro or in vivo research applications. However, the broader class of

isoindoline derivatives is actively being explored in drug development. Studies have shown that

certain isoindoline-1,3-dione derivatives possess anticancer properties, inducing apoptosis in

leukemia cell lines.[19][20] Other derivatives have demonstrated neuroprotective effects in

neuronal-like cell lines by mitigating oxidative stress.[21] This suggests that the core isoindoline

scaffold can be well-tolerated by biological systems, warranting further investigation into the

specific biocompatibility of Pigment Yellow 139 in relevant cell models.

Potential as a Biological Fluorescent Probe
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The confirmed fluorescence and high photostability of Pigment Yellow 139 are its most

promising features for biological imaging.[11] The field of fluorescent probe development has

seen significant advances by modifying existing dye scaffolds, and the isoindoline core is a

prime candidate for such exploration.[8][10][22]

Modified isoindolediones have been successfully synthesized to create bright, red-shifted

fluorescent probes for cell and tissue imaging, demonstrating minimal interference from cellular

autofluorescence.[8][9] These probes can be designed as "turn-on" sensors that fluoresce only

upon reacting with a specific analyte, such as reactive oxygen species (ROS).[23]

Given that Pigment Yellow 139 is already fluorescent, it may serve as a structural backbone

for new probes or could potentially be used directly as a cellular stain. Its utility will depend on

its ability to cross cell membranes and its potential to localize to specific organelles or

structures. The workflow below outlines a logical progression for validating its use as a

fluorescent biological stain.
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Phase 1: Characterization Phase 2: In Vitro Evaluation

Phase 3: Application

Determine Photophysical Properties
in Biological Buffers (PBS, etc.)

- Molar Absorptivity
- Quantum Yield
- Photostability

Assess Solubility & Stability
in Aqueous Solutions (e.g., with DMSO)

Cytotoxicity Assay
(e.g., MTT, LDH in relevant cell lines)

Cellular Staining Protocol
- Incubate cells with PY139

- Wash and fix (or live-cell imaging)

Fluorescence Microscopy
- Assess cell permeability

- Determine subcellular localization

Co-localization Study
(Use organelle-specific markers, e.g., MitoTracker, ER-Tracker)

Validated Fluorescent Stain
(e.g., for cytoplasm, lipids, etc.)

Click to download full resolution via product page

Workflow for validating PY139 as a fluorescent cell stain.

Potential as a Biological pH Indicator
Several sources mention that Pigment Yellow 139 changes color depending on the pH.[12][13]

This property, if present within a physiologically relevant range (typically pH 4-8), could make it

a useful visual or ratiometric indicator for monitoring pH in biological samples or cell culture

media. However, there is currently no published data quantifying this pH sensitivity.
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To validate PY139 as a biological pH indicator, a systematic spectroscopic analysis is required.

The following generalized protocol outlines the necessary steps.

Experimental Protocol: Characterization of pH-
Dependent Spectral Properties

Preparation of Stock Solution:

Due to its poor water solubility, prepare a concentrated stock solution (e.g., 1-10 mM) of

Pigment Yellow 139 in a water-miscible organic solvent such as dimethyl sulfoxide

(DMSO).

Preparation of Buffer Series:

Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 12). Use buffers with

appropriate buffering capacities for each range (e.g., citrate for pH 3-6, phosphate for pH

6-8, borate for pH 8-10).

Verify the final pH of each buffer solution using a calibrated pH meter.

Spectroscopic Measurements:

For each buffer in the series, prepare a sample by diluting the PY139 stock solution to a

final working concentration (e.g., 10-50 µM). Ensure the final concentration of the organic

solvent (DMSO) is low and consistent across all samples (e.g., <1%) to minimize solvent

effects.

Using a UV-Vis spectrophotometer, record the absorbance spectrum (e.g., from 300 nm to

700 nm) for each sample.

Using a spectrofluorometer, record the fluorescence emission spectrum for each sample.

It is advisable to record an excitation spectrum first to determine the optimal excitation

wavelength at different pH values.

Data Analysis:

Plot the absorbance at the wavelength of maximum change versus pH.
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Plot the fluorescence intensity at the emission maximum versus pH.

Fit the resulting titration curves to the Henderson-Hasselbalch equation or a suitable

sigmoidal function to determine the pKa, which is the pH at which the protonated and

deprotonated forms are present in equal concentrations.

The workflow for this characterization process is visualized below.

Prepare PY139 Stock Solution
(in DMSO)

Dilute PY139 into each buffer

Create Buffer Series
(e.g., pH 2-12)

Measure Absorbance Spectra
(UV-Vis Spectrophotometer)

Measure Fluorescence Spectra
(Spectrofluorometer)

Plot Absorbance/Fluorescence vs. pH

Calculate pKa
(Determine useful pH range)

Click to download full resolution via product page

Workflow for characterizing the pH indicator properties of PY139.

Conclusion and Future Outlook
Pigment Yellow 139 stands at an interesting crossroads between industrial application and

potential biological utility. While its role as a high-performance pigment is well-established, its

classification as a "biological dye and indicator" is, at present, largely aspirational and

unsupported by rigorous scientific literature.
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This guide has synthesized the available data to reveal that PY139 possesses several key

attributes that make it a worthy candidate for biological research:

Confirmed Fluorescence: It is luminescent with known excitation and emission maxima.[11]

High Photostability: It exhibits excellent resistance to light, a crucial feature for fluorescence

microscopy.[11]

Low Acute Toxicity: Preliminary data suggests a favorable safety profile.[17]

Promising Chemical Scaffold: The isoindoline core is a known platform for developing

biologically active molecules and fluorescent probes.[8][21]

However, significant knowledge gaps remain. Its solubility in aqueous media, cell permeability,

subcellular localization, and the specifics of its pH sensitivity are all uncharacterized.

For researchers, scientists, and drug development professionals, Pigment Yellow 139
represents an opportunity. It is an accessible, stable, and fluorescent compound that invites the

very research needed to validate its biological applications. The experimental workflows

proposed in this guide provide a clear path forward for any laboratory equipped for basic cell

biology and spectroscopy to explore the potential of this "old" pigment and potentially teach it

"new tricks" in the world of biological imaging and sensing.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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